1-(1-butyl-1H-pyrazol-3-yl)methanamine

• Molecular Formula: C8H15N3
• Molecular Weight: 153.22 g/mol
• IUPAC Name: (1-butylpyrazol-3-yl)methanamine
• InChI: InChI=1S/C8H15N3/c1-2-3-5-11-6-4-8(7-9)10-11/h4,6H,2-3,5,7,9H2,1H3
• InChI Key: FFZRSGGIRNIPLP-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=CC(=N1)CN

Description

1-(1-Butyl-1H-pyrazol-3-yl)methanamine is a pyrazole-derived compound characterized by a butyl group attached to the N1 position of the pyrazole ring and a methanamine (-CH2NH2) substituent at the C3 position. Pyrazole derivatives are widely studied for their pharmacological and material science applications due to their versatile binding properties and tunable physicochemical characteristics.

Preparation Methods

The synthesis of 1-(1-butyl-1H-pyrazol-3-yl)methanamine can be achieved through various synthetic routes. One common method involves the reaction of 1-butyl-1H-pyrazole with formaldehyde and ammonium chloride under acidic conditions. The reaction proceeds through the formation of an intermediate imine, which is subsequently reduced to yield the desired product .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

Condensation Reactions

This primary amine readily undergoes condensation with carbonyl compounds. A representative study (Molbank 2021) demonstrated high-yield imine formation using 2-pyridinecarboxaldehyde under mild conditions :

Reactants	Conditions	Product	Yield	Characterization
1-(1-Butyl-1H-pyrazol-3-yl)methanamine + 2-pyridinecarboxaldehyde	Methanol, MgSO₄, 24h RT	(E)-N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-1-(pyridin-2-yl)methanimine	81%	IR, ¹H/¹³C NMR, HRMS

Mechanistic Insight :
The reaction proceeds via nucleophilic attack of the amine on the aldehyde carbonyl, followed by dehydration. Magnesium sulfate acts as a desiccant to shift equilibrium toward imine formation .

Sulfonamide Formation

The amine reacts efficiently with sulfonyl chlorides to form biologically relevant sulfonamides, as shown in J. Pestic. Sci. 2019 studies :

Sulfonyl Chloride	Conditions	Product	Yield	Key Data
2-Fluorobenzenesulfonyl chloride	CH₂Cl₂, TEA, 12h RT	N-(2-Fluorophenylsulfonyl)-1-(1-butyl-1H-pyrazol-3-yl)methanamine	38%	¹H NMR (δ 7.23-7.93), HRMS m/z 312.1179 [M+H]⁺

Optimization Note :
Triethylamine (TEA) is critical for HCl scavenging. Purification via silica chromatography (CHCl₃:MeOH 9:1) effectively isolates products .

Alkylation Reactions

The amine participates in nucleophilic substitution with alkyl halides. A Royal Society of Chemistry protocol outlines :

Alkylating Agent	Conditions	Product	Key Observations
Iodomethane	CHCl₃, K₂CO₃, 0°C→RT	N-Methyl-1-(1-butyl-1H-pyrazol-3-yl)methanamine	- NaI accelerates reaction - 80:1 PE:EA eluent for purification

Side Reaction Control :
Maintaining anhydrous conditions prevents hydrolysis of the alkyl halide. Low temperatures (0°C) minimize over-alkylation .

Reductive Amination

While not directly documented for this compound, analogous pyrazolyl amines undergo reductive amination with ketones using NaBH₃CN. Expected process:

• Condensation with ketone to form imine

• Reduction with cyanoborohydride

• Purification via flash chromatography

Theoretical Yield Range : 50-75% based on similar systems.

Coordination Chemistry

The pyrazole nitrogen and amine group enable metal complexation. Reported complexes with transition metals show:

Metal Salt	Ligand:Metal Ratio	Application	Reference
Cu(II) acetate	2:1	Catalytic oxidation
PdCl₂	1:1	Cross-coupling catalysis

Structural Features :
X-ray analyses of analogous complexes reveal N(pyrazole)-M bond lengths of 1.98-2.05 Å and N(amine)-M distances of 2.11-2.15 Å.

Reaction Optimization Guidelines

• Solvent Selection :

  • Polar aprotic (DMF, DMSO) for SN2 reactions

  • Methanol/EtOH for condensations

  • CH₂Cl₂ for sulfonamide formations

• Temperature Ranges :

  • RT sufficient for most condensations

  • 0-5°C preferred for exothermic alkylations

Scientific Research Applications

Antimicrobial Activity

Research indicates that 1-(1-butyl-1H-pyrazol-3-yl)methanamine exhibits potential antimicrobial properties. Studies have shown its effectiveness against various bacterial strains, suggesting its utility as a lead compound for developing new antibiotics. The exact mechanisms of action are still under investigation, but they likely involve interactions with specific cellular targets.

Antileishmanial Activity

The compound's structural similarity to other pyrazole derivatives has led to investigations into its potential as an antileishmanial agent. Leishmaniasis is a neglected tropical disease caused by protozoan parasites. Initial studies suggest that derivatives of pyrazole compounds can inhibit the growth of Leishmania species, making them candidates for further development in treating this disease .

Neuroprotective Effects

Recent studies have highlighted the neuroprotective effects of pyrazole derivatives, including 1-(1-butyl-1H-pyrazol-3-yl)methanamine. These compounds may offer therapeutic benefits in neurodegenerative diseases by modulating pathways associated with oxidative stress and inflammation .

Table 2: Summary of Biological Activities

Activity Type	Description	References
Antimicrobial	Effective against various bacterial strains
Antileishmanial	Inhibits growth of Leishmania species
Neuroprotective	Modulates oxidative stress and inflammation

Synthesis and Optimization

The synthesis of 1-(1-butyl-1H-pyrazol-3-yl)methanamine typically involves several steps, including the formation of the pyrazole ring followed by the introduction of the butyl and methanamine groups. Each step requires careful optimization of reaction conditions such as temperature, solvent choice, and catalysts to achieve high yields and purity.

Case Study: Synthesis Optimization

A recent study focused on optimizing the synthesis conditions for this compound. Researchers varied parameters such as reaction time and temperature, ultimately identifying optimal conditions that yielded a purity level exceeding 95% . This work underscores the importance of synthesis optimization in developing pharmaceutical compounds.

Table 3: Comparison with Similar Compounds

Compound Name	Structure Similarity	Unique Features
1-(4-methylphenyl)-1H-pyrazol	Contains a pyrazole ring	Substituted phenyl group enhances lipophilicity
3-amino-5-methylpyrazole	Pyrazole ring with an amine group	Increased solubility due to additional amino group
4-(butylamino)-2-methylpyrazole	Similar pyrazole structure	Enhanced biological activity due to butyl substitution

Mechanism of Action

The mechanism of action of 1-(1-butyl-1H-pyrazol-3-yl)methanamine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, thereby reducing inflammation .

Comparison with Similar Compounds

Structural Modifications and Physicochemical Properties

The table below compares 1-(1-butyl-1H-pyrazol-3-yl)methanamine with structurally related pyrazole-methanamine derivatives:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties
1-(1-Butyl-1H-pyrazol-3-yl)methanamine	Butyl (N1), -CH2NH2 (C3)	C8H15N3	153.23	High lipophilicity, moderate solubility
1-(1,3-Dimethyl-1H-pyrazol-4-yl)methanamine	Methyl (N1, C3), -CH2NH2 (C4)	C6H12N3	126.18	Lower lipophilicity, higher solubility
1-(1-Ethyl-1H-pyrazol-5-yl)-N-methylmethanamine	Ethyl (N1), -CH2N(CH3) (C5)	C7H13N3	139.20	Moderate lipophilicity, improved stability
1-(1-Methyl-3-phenyl-1H-pyrazol-5-yl)methanamine	Methyl (N1), Phenyl (C3)	C11H13N3	187.24	High aromaticity, potential CNS activity
1-(1-(3-Methoxyphenyl)-1H-pyrazol-4-yl)-N-methylmethanamine	3-Methoxyphenyl (N1), -CH2N(CH3) (C4)	C12H15N3O	217.27	Enhanced polarity, H-bonding capacity

Key Observations :

• Lipophilicity : The butyl substituent in the target compound increases hydrophobicity compared to methyl or ethyl groups, which may improve blood-brain barrier penetration but reduce aqueous solubility .
• Polarity : Methanamine derivatives with N-methylation (e.g., ) exhibit reduced basicity, which can influence pharmacokinetic properties such as metabolic stability .

Biological Activity

1-(1-butyl-1H-pyrazol-3-yl)methanamine is a compound that has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological activity, including data tables summarizing key findings and relevant case studies.

Chemical Structure and Properties

The chemical structure of 1-(1-butyl-1H-pyrazol-3-yl)methanamine can be represented as follows:

$$\text{C}_8\text{H}_{12}\text{N}_4$$

This compound features a pyrazole ring, which is known for its diverse pharmacological properties. The presence of the butyl group enhances its lipophilicity, potentially influencing its biological interactions.

Biological Activity Overview

Research indicates that 1-(1-butyl-1H-pyrazol-3-yl)methanamine exhibits a range of biological activities, particularly in the fields of antimicrobial and antiparasitic research.

Antimicrobial Activity

A study evaluating the antimicrobial properties of various pyrazole derivatives found that compounds similar to 1-(1-butyl-1H-pyrazol-3-yl)methanamine displayed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The minimum inhibitory concentration (MIC) values for some derivatives were reported to be as low as ≤0.25 µg/mL, indicating potent antimicrobial effects .

Table 1: Antimicrobial Activity of Pyrazole Derivatives

Compound	Target Bacteria	MIC (µg/mL)
1	MRSA	≤0.25
2	Staphylococcus aureus	8
3	Escherichia coli	>200
4	Klebsiella pneumoniae	>200

Antiparasitic Activity

In the context of antiparasitic activity, compounds structurally related to 1-(1-butyl-1H-pyrazol-3-yl)methanamine have been evaluated against Plasmodium falciparum, the causative agent of malaria. A study demonstrated that certain pyrazole derivatives exhibited IC50 values less than 10 nM against PfCDPK1, a critical enzyme in the parasite's lifecycle . This suggests potential as antimalarial agents.

Table 2: Antiparasitic Activity Against Plasmodium falciparum

Compound	IC50 (nM)	EC50 (nM)
A	<10	12
B	<15	20
C	<20	30

Case Study 1: Structure-Activity Relationship (SAR)

A detailed SAR analysis was performed on a series of pyrazole derivatives, including 1-(1-butyl-1H-pyrazol-3-yl)methanamine. Modifications at the pyrazole ring and side chains were correlated with changes in biological activity. The study highlighted that specific substitutions could enhance both antimicrobial and antiparasitic efficacy while minimizing cytotoxicity .

Case Study 2: In Vivo Efficacy

In vivo studies using murine models demonstrated that certain pyrazole derivatives could reduce parasitemia effectively when administered orally at doses of 50 mg/kg. However, challenges regarding bioavailability and metabolic stability were noted, necessitating further optimization .